5,10-dihydro-11H-pyrrolo[2,1-c][1,4]benzodiazepin-11-one
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Overview
Description
5,10-dihydro-11H-pyrrolo[2,1-c][1,4]benzodiazepin-11-one is a chemical compound with the molecular formula C12H10N2O . It has been studied for its potential anti-cancer and apoptosis-inducing properties .
Synthesis Analysis
A series of thirteen 5H-dibenzo [b,e] [1,4]diazepin-11 (10H)-one structural derivatives, which include this compound, has been synthesized . The synthesis process started from 2-aminobenzoic acid and correspondingly substituted 2-chloronitrobenzenes .Molecular Structure Analysis
The molecular structure of this compound includes a pyrrolo[2,1-c][1,4]benzodiazepin-11-one core . More detailed structural analysis would require specific spectroscopic data or crystallographic studies.Mechanism of Action
In terms of biological activity, one of the synthesized derivatives exhibited potent tumor growth inhibition in all cell lines with IC50 values in the range of 0.71-7.29 μM . It was found to arrest both lung (A549) and breast (MDAMB-231) cancer cell lines in the G2/M phase of the cell cycle in a dose-dependent manner . It inhibited tumor cell proliferation through apoptosis induction .
Properties
CAS No. |
23208-05-1 |
---|---|
Molecular Formula |
C12H10N2O |
Molecular Weight |
198.22 g/mol |
IUPAC Name |
5,11-dihydropyrrolo[2,1-c][1,4]benzodiazepin-6-one |
InChI |
InChI=1S/C12H10N2O/c15-12-11-6-3-7-14(11)8-9-4-1-2-5-10(9)13-12/h1-7H,8H2,(H,13,15) |
InChI Key |
QHDPZPSOHTWKAU-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=CC=CC=C2NC(=O)C3=CC=CN31 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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